Cas no 2137058-32-1 (Chloromethyl (1r,4r)-4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate)

• Product Name: Chloromethyl (1r,4r)-4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate
• CAS No: 2137058-32-1
• MF: C₁₃H₂₂ClNO₄
• MW: 291.77108335495
• CID: 5256764
• Update Time: 2025-06-15

Chloromethyl (1r,4r)-4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Chloromethyl (1r,4r)-4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate

• Inchi： 1S/C13H22ClNO4/c1-13(2,3)19-12(17)15-10-6-4-9(5-7-10)11(16)18-8-14/h9-10H,4-8H2,1-3H3,(H,15,17)/t9-,10-
• InChI Key： VEHQCSPFHPVFFF-MGCOHNPYSA-N
• SMILES： [C@@H]1(C(OCCl)=O)CC[C@@H](NC(OC(C)(C)C)=O)CC1

Additional information on Chloromethyl (1r,4r)-4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate

Recent Advances in the Application of Chloromethyl (1r,4r)-4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate (CAS: 2137058-32-1) in Chemical Biology and Pharmaceutical Research

Chloromethyl (1r,4r)-4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate (CAS: 2137058-32-1) is a key intermediate in the synthesis of bioactive molecules and pharmaceutical compounds. Recent studies have highlighted its versatility in medicinal chemistry, particularly in the development of novel therapeutics targeting various diseases. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

The compound has garnered significant attention due to its role as a building block in peptide synthesis and drug design. Researchers have utilized its unique chemical properties to develop prodrugs and targeted delivery systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the bioavailability of peptide-based drugs, thereby improving their therapeutic outcomes. The study also highlighted the compound's stability under physiological conditions, making it a promising candidate for further pharmaceutical development.

In addition to its applications in drug delivery, Chloromethyl (1r,4r)-4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate has been investigated for its potential in cancer therapy. A recent preclinical study revealed that derivatives of this compound exhibit selective cytotoxicity against certain cancer cell lines, with minimal effects on healthy cells. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest that the compound could serve as a scaffold for the development of new anticancer agents.

Further research has explored the compound's role in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience reported that modified versions of this compound could cross the blood-brain barrier and modulate neuronal activity. This discovery opens new avenues for the treatment of conditions such as Alzheimer's and Parkinson's diseases, where drug delivery to the brain remains a significant challenge.

In conclusion, Chloromethyl (1r,4r)-4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate (CAS: 2137058-32-1) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, from drug delivery to cancer therapy and neurodegenerative diseases, underscore its potential in advancing modern medicine. Future studies should focus on optimizing its pharmacokinetic properties and exploring its efficacy in clinical settings.